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Compound of Interest

Compound Name: 4-Bromobenzotrifluoride

Cat. No.: B150022 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromobenzotrifluoride (CAS No. 402-43-7), a versatile fluorinated intermediate widely used

in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1] This document

presents key quantitative data, outlines standard experimental methodologies for their

determination, and illustrates a common synthetic application.

Core Physical and Chemical Properties
4-Bromobenzotrifluoride, also known as 1-Bromo-4-(trifluoromethyl)benzene or p-

Bromobenzotrifluoride, is a colorless to light yellow liquid at room temperature.[2][3] Its

chemical structure, featuring a bromine atom and a trifluoromethyl group on a benzene ring,

imparts unique reactivity and solubility characteristics, making it a valuable building block in

organic synthesis.[1]

The physical properties of 4-Bromobenzotrifluoride have been determined by various

analytical methods. The data below is compiled from multiple sources to provide a reliable

reference.
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Property Value Conditions

Molecular Formula C₇H₄BrF₃

Molecular Weight 225.01 g/mol

Boiling Point 154-155 °C at 760 mmHg (lit.)

Melting Point -30 °C to -27 °C

Density 1.607 g/mL at 25 °C (lit.)

Refractive Index (n_D) 1.472 - 1.474 at 20 °C

Flash Point 48 - 49 °C Closed Cup

Vapor Pressure 0.44 - 4.1 mmHg at 25 °C

Solubility

Insoluble in water; soluble in

organic solvents (e.g., ethanol,

ether).[2][3]

Appearance
Clear, colorless to light yellow

liquid.[1][2]

[Sources:,[1],[2],[4],[3],[5],[6],[7]]

Experimental Protocols for Property Determination
The determination of the physical properties listed above follows standard laboratory

procedures. Below are detailed methodologies for key experiments.

The boiling point is determined at atmospheric pressure using a simple distillation apparatus.

Apparatus Setup: A round-bottom flask is charged with 4-Bromobenzotrifluoride and a few

boiling chips. A distillation head, condenser, and receiving flask are assembled. A calibrated

thermometer is placed in the distillation head with the bulb positioned just below the side arm

leading to the condenser.

Heating: The flask is gently heated using a heating mantle.
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Data Collection: The temperature is recorded when the liquid begins to boil and a steady

condensation rate is observed. The boiling point is the constant temperature at which the

vapor and liquid phases are in equilibrium, observed as the temperature plateau during

distillation.[6][8]

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a nomograph is used to

correct the observed boiling point to the standard pressure.

A pycnometer (specific gravity bottle) is used for the precise determination of density.

Calibration: The empty pycnometer is weighed. It is then filled with deionized water and

submerged in a constant temperature bath (e.g., 25 °C) until thermal equilibrium is reached.

The pycnometer is removed, dried, and weighed again to determine the mass of the water.

The volume of the pycnometer is calculated using the known density of water at that

temperature.

Sample Measurement: The pycnometer is emptied, dried, and filled with 4-
Bromobenzotrifluoride. The same procedure of thermal equilibration and weighing is

followed.

Calculation: The density of the sample is calculated by dividing the mass of the 4-
Bromobenzotrifluoride by the calibrated volume of the pycnometer.[2][5]

The refractive index, a measure of how light propagates through the substance, is measured

using an Abbe refractometer.

Calibration: The refractometer is calibrated using a standard of known refractive index,

typically distilled water.

Sample Application: A few drops of 4-Bromobenzotrifluoride are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the instrument's light source is adjusted. The

adjustment knob is turned until the dividing line between the light and dark fields is sharp and

centered in the crosshairs of the eyepiece.
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Reading: The refractive index is read directly from the instrument's scale. The temperature,

typically 20 °C, is controlled by a circulating water bath and is recorded with the reading.[2]

[4]

Application in Synthesis: A Logical Workflow
4-Bromobenzotrifluoride is a key substrate in cross-coupling reactions, such as the Suzuki-

Miyaura reaction, for the formation of carbon-carbon bonds.[2][9] This reaction is fundamental

in drug development for synthesizing complex molecular scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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